N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-(4-ethoxy-3-methoxyphenyl)-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C12H14N4O2/c1-3-18-11-5-4-10(6-12(11)17-2)7-15-16-8-13-14-9-16/h4-9H,3H2,1-2H3/b15-7+
• InChI Key: FTYNWKXVBXOGOU-VIZOYTHASA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=NN2C=NN=C2)OC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=N/N2C=NN=C2)OC
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

Synthesis Analysis

Synthesis of N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine and related compounds often involves the condensation reaction of amines with aldehydes in the presence of an acid catalyst. For example, N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide was synthesized from an acid-catalyzed reaction of 5-methyl-1-phenyl-1H-1,2,3- triazole-4-carbohydrazide and 4-methoxybenzaldehyde in ethanol under reflux conditions (Alotaibi et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds similar to N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine has been elucidated using techniques like single crystal X-ray diffraction, nuclear magnetic resonance (NMR), and mass spectroscopy. These techniques provide detailed insights into the molecular geometry, bonding, and electronic structure of the compounds (Alotaibi et al., 2018).

Scientific Research Applications

Antimicrobial Activities

• Some novel 1,2,4-triazole derivatives, including those structurally related to N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine, have been synthesized and evaluated for their antimicrobial activities. These compounds showed good to moderate activities against various microorganisms (Bektaş et al., 2007).

Synthesis and Structural Analysis

• N4O3 amine phenol ligands, closely related to the chemical structure , have been synthesized and characterized. These ligands and their lanthanide complexes, including structures resembling N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine, were reported (Liu et al., 1993).

Pharmacological Correction of Fatigue

• Derivatives of 1,2,4-triazole, similar to N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine, were analyzed for their anti-fatigue effects. The study concluded that these compounds did not show significant anti-fatigue effects, but modifications in their molecular structure led to increased actoprotective effect (Safonov, 2018).

Chemical Synthesis and Structure Elucidation

• A compound similar to the one , N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide, was synthesized and its structure was confirmed through various spectroscopic techniques (Alotaibi et al., 2018).

Antioxidant and α-Glucosidase Inhibitory Activities

• Schiff bases containing 1,2,4-triazole and pyrazole rings, structurally related to N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine, were synthesized and evaluated for their antioxidant and α-glucosidase inhibitory activities. They displayed significant inhibitory potentials (Pillai et al., 2019).

Lipase and α-Glucosidase Inhibition

• Studies on 1,2,4-triazole derivatives, structurally similar to N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine, revealed their potential in inhibiting lipase and α-glucosidase, suggesting their relevance in therapeutic applications (Bekircan et al., 2015).

Mechanism of Action

The mechanism of action of a compound depends on its biological activity. Without specific information about the biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further investigated for potential therapeutic applications.